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Compound of Interest

Compound Name: 7-O-Demethyl rapamycin

Cat. No.: B15560729 Get Quote

For researchers and drug development professionals, the proper disposal of 7-O-Demethyl
rapamycin, a potent analog of rapamycin, is critical for maintaining laboratory safety and

environmental compliance. This guide provides a comprehensive, step-by-step procedure for

the safe handling and disposal of this compound, ensuring the well-being of laboratory

personnel and adherence to regulatory standards.

Hazard and Safety Overview
7-O-Demethyl rapamycin is a biologically active compound that requires careful handling.[1]

As an analog of rapamycin, it should be treated as a hazardous substance.[2][3] The primary

health hazards include potential harm if swallowed and irritation to the skin and eyes.[1] Given

that rapamycin is suspected of causing cancer and damaging fertility, it is prudent to handle 7-
O-Demethyl rapamycin with the same level of caution.[4]
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Hazard Classification Description Precautionary Measures

Acute Toxicity, Oral
May be harmful if swallowed.

[1]

Avoid ingestion. Do not eat,

drink, or smoke when using

this product. If swallowed,

rinse mouth with water and

consult a physician.[1]

Skin Irritation
May cause skin irritation upon

contact.[1]

Wear protective gloves and

clothing. In case of skin

contact, wash off with soap

and plenty of water.[1]

Eye Irritation May cause eye irritation.[1]

Wear eye protection. In case of

eye contact, flush with water

as a precaution.[1]

Respiratory Tract Irritation

May be harmful if inhaled and

may cause respiratory tract

irritation.[1]

Avoid formation of dust and

aerosols. Work in a well-

ventilated area, preferably a

fume hood.[2]

Carcinogenicity &

Reproductive Toxicity

As an analog of rapamycin, it

is suspected of causing cancer

and damaging fertility or the

unborn child.[4]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Step-by-Step Disposal Protocol
The disposal of 7-O-Demethyl rapamycin must be conducted in accordance with institutional

and local regulations for hazardous chemical waste.[5][6][7] The following protocol outlines the

necessary steps for its safe disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling 7-O-Demethyl rapamycin and its waste.[1]

2. Waste Segregation:
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All materials contaminated with 7-O-Demethyl rapamycin, including unused compound,

solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment,

must be segregated as hazardous waste.[2][3]

Do not mix this waste with non-hazardous laboratory trash.[8]

3. Waste Collection and Containerization:

Collect all solid and liquid waste contaminated with 7-O-Demethyl rapamycin in a

designated, leak-proof, and clearly labeled hazardous waste container.[2][5]

The container must be compatible with the chemical properties of the waste.[8]

Keep the waste container securely closed except when adding waste.[2][6]

4. Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "7-O-Demethyl rapamycin," and any other information required by your

institution's Environmental Health and Safety (EHS) department.[5][7]

5. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.[7][9]

Ensure the storage area is away from heat sources and incompatible chemicals.[5][9]

6. Disposal of Empty Containers:

Empty containers that held 7-O-Demethyl rapamycin should be triple-rinsed with a suitable

solvent (e.g., ethanol or another solvent in which the compound is soluble).[3][6]

The rinsate must be collected and disposed of as hazardous waste.[6]

After triple-rinsing, the container labels should be defaced, and the container can then be

disposed of as regular laboratory glass or plastic waste, in accordance with institutional

guidelines.[3][6]
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7. Final Disposal:

Contact your institution's EHS or a licensed hazardous waste disposal contractor to arrange

for the collection and disposal of the hazardous waste container.[3][6]

Do not dispose of 7-O-Demethyl rapamycin down the drain or in the regular trash.[3][5]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 7-O-Demethyl
rapamycin.
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Caption: Workflow for the safe disposal of 7-O-Demethyl rapamycin.
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Mechanism of Action: mTOR Signaling Pathway
7-O-Demethyl rapamycin, like its parent compound rapamycin, is an inhibitor of the

mammalian target of rapamycin (mTOR), a crucial kinase involved in cell growth, proliferation,

and survival.[10] Understanding this pathway is essential for researchers working with this

class of compounds.

Inhibition

Downstream Effects

7-O-Demethyl Rapamycin

FKBP12

binds to

mTOR

inhibits

Cell Growth Cell Proliferation Protein Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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